Cas no 77976-06-8 (Benzoyl fluoride,3-bromo-)
Benzoyl fluoride,3-bromo- structure
Product Name:Benzoyl fluoride,3-bromo-
CAS No:77976-06-8
MF:C7H4BrFO
MW:203.008464813232
CID:551236
PubChem ID:14669958
Update Time:2025-04-19
Benzoyl fluoride,3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl fluoride,3-bromo-
- 3-Bromobenzoylfluoride
- Benzoyl fluoride, 3-bromo- (9CI)
- Benzoyl fluoride, 3-bromo-
- DTXSID60562836
- 3-bromobenzoyl fluoride
- 77976-06-8
-
- Inchi: 1S/C7H4BrFO/c8-6-3-1-2-5(4-6)7(9)10/h1-4H
- InChI Key: FFDSPQWWSDIQFI-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(=O)F)=C1
Computed Properties
- Exact Mass: 201.94296g/mol
- Monoisotopic Mass: 201.94296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Benzoyl fluoride,3-bromo- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
77976-06-8 (Benzoyl fluoride,3-bromo-) Related Products
- 454-89-7(3-(Trifluoromethyl)benzaldehyde)
- 401-95-6(3,5-Bis(trifluoromethyl)benzaldehyde)
- 455-32-3(Benzoyl fluoride)
- 13656-41-2(Benzoyl fluoride,2,6-difluoro-)
- 194344-13-3(Benzoyl fluoride,4-ethenyl-)
- 127269-25-4(Benzoyl fluoride,3,4-difluoro-)
- 121579-84-8(Benzoyl fluoride,3,4,5-trifluoro-)
- 455-19-6(4-(Trifluoromethyl)benzaldehyde)
- 1978-21-8(1,4-Benzenedicarbonyl difluoride (9CI))
- 174579-99-8(Benzoyl fluoride,4-(1,1-dimethylethyl)-)
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